Dual Targeting of GABABR and CaV2.2
GeX-2 is the sole truncated αO-conotoxin analogue reported to exhibit both direct α9α10 nAChR inhibition and indirect, GABABR-mediated CaV2.2 channel inhibition. While the parent peptide and other α-conotoxins like Vc1.1 and RgIA have been reported to interact with the GABAB receptor [1], GeX-2's rationally designed dual activity was directly validated against a comparator: N-terminal capping abolished GABABR/CaV2.2 activity but preserved α9α10 nAChR binding, and this single-mechanism version failed to alleviate pain in vivo [2]. This is a direct head-to-head functional comparison demonstrating that both targets are necessary for efficacy.
| Evidence Dimension | Presence of GABABR-mediated CaV2.2 channel inhibition required for in vivo analgesic efficacy |
|---|---|
| Target Compound Data | GeX-2 (dual α9α10 nAChR antagonist + GABABR agonist/CaV2.2 inhibitor): Significant pain alleviation in rat CCI model [1]. |
| Comparator Or Baseline | N-terminally capped GeX-2 analogue (α9α10 nAChR antagonist only; GABABR/CaV2.2 activity eliminated): No significant pain alleviation in rat CCI model [2]. |
| Quantified Difference | Complete loss of in vivo analgesic efficacy when the GABABR/CaV2.2 mechanism is removed. |
| Conditions | Rat chronic constriction injury (CCI) pain model. |
Why This Matters
This confirms that GeX-2's GABABR/CaV2.2 activity is not redundant; it is mechanistically essential, making it functionally non-interchangeable with single-target α9α10 antagonists.
- [1] Li X, Tae HS, Chen S, Yousuf A, Huang L, Zhang J, Jiang T, Adams DJ, Yu R. Dual Antagonism of α9α10 nAChR and GABAB Receptor-Coupled CaV2.2 Channels by an Analgesic αO-Conotoxin Analogue. J Med Chem. 2024 Jan 25;67(2):971-987. View Source
- [2] Li X, et al. N-Terminal Capping of the αO-Conotoxin Analogue GeX-2 Improves the Serum Stability and Selectivity toward the Human α9α10 Nicotinic Acetylcholine Receptor. J Med Chem. 2024 Oct 24;67(20):18400-18411. View Source
